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Compound of Interest

Compound Name: ONO-3307

CAS No.: 76472-28-1

Cat. No.: B1662445

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ONO-3307 is a synthetic protease inhibitor with a broad spectrum of activity against several

serine proteases. Its mesylate salt is often utilized in research settings. Due to its mechanism

of action, ONO-3307 has been investigated for its potential therapeutic effects in conditions

involving excessive protease activity, such as disseminated intravascular coagulation (DIC) and

pancreatitis.[1] This document provides detailed protocols for the preparation of ONO-3307
stock solutions using dimethyl sulfoxide (DMSO) as a solvent, along with relevant technical

data and safety information.

Quantitative Data Summary
The following table summarizes the key quantitative information for ONO-3307 mesylate and its

stock solution in DMSO.
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Parameter Value Reference

ONO-3307 Mesylate

Properties

Molecular Formula C₁₅H₁₈N₄O₇S₂ [2]

Molecular Weight 430.46 g/mol [2]

Purity ≥98% (typically) [2]

Stock Solution Parameters

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Recommended Stock

Concentration
40 mg/mL

Storage Conditions

ONO-3307 Mesylate Powder -20°C for up to 3 years [2]

ONO-3307 in DMSO -80°C for up to 1 year [2]

Experimental Protocols
Materials

ONO-3307 mesylate powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene or glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-

resistant gloves (butyl rubber gloves are recommended for handling DMSO).[3]
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Protocol for Preparing a 40 mg/mL ONO-3307 Stock
Solution
This protocol describes the preparation of 1 mL of a 40 mg/mL stock solution of ONO-3307
mesylate in DMSO.

Preparation: In a controlled environment, such as a chemical fume hood, allow the ONO-
3307 mesylate vial and the DMSO to equilibrate to room temperature.

Weighing: Accurately weigh 40 mg of ONO-3307 mesylate powder using a calibrated

analytical balance and transfer it to a sterile vial.

Solubilization: Add 1 mL of anhydrous DMSO to the vial containing the ONO-3307 mesylate

powder.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile, amber

vials. Store the aliquots at -80°C.

Safety Precautions
ONO-3307 Mesylate: As with any research chemical, ONO-3307 mesylate should be

handled with care. Avoid inhalation of the powder, and prevent contact with skin and eyes. In

case of contact, wash the affected area thoroughly with water.

Dimethyl Sulfoxide (DMSO): DMSO is a combustible liquid and an irritant to the eyes, skin,

and respiratory tract.[4][5] It is readily absorbed through the skin and can carry dissolved

substances with it.[4][5] Therefore, it is imperative to use appropriate PPE, including butyl

rubber gloves, and to work in a well-ventilated area.[3] Consult the Safety Data Sheet (SDS)

for DMSO for comprehensive safety information.[4][5][6][7]

Visualizations
Experimental Workflow
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The following diagram illustrates the workflow for preparing the ONO-3307 stock solution.

ONO-3307 Stock Solution Preparation Workflow
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Caption: Workflow for ONO-3307 Stock Solution Preparation.

Signaling Pathway Inhibition
ONO-3307 is a competitive inhibitor of several serine proteases involved in the coagulation

cascade. The diagram below illustrates the points of inhibition by ONO-3307 in a simplified

representation of this pathway.
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Simplified Coagulation Cascade and ONO-3307 Inhibition
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Caption: ONO-3307 Inhibition of the Coagulation Cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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